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Compound of Interest

Compound Name: 2-Chlorobenzyl isocyanate

CAS No.: 55204-93-8

Cat. No.: B1349295

Get Quote

This technical guide provides an in-depth analysis of the expected spectroscopic signature of

2-Chlorobenzyl isocyanate (CAS No. 55204-93-8), a key intermediate in organic synthesis.

For researchers and professionals in drug development and materials science, precise

analytical characterization is paramount. This document synthesizes predictive data based on

established spectroscopic principles and analogous compound analysis to serve as a robust

reference for the identification and quality control of this reagent.

Introduction and Molecular Structure
2-Chlorobenzyl isocyanate is an organic compound featuring a benzyl scaffold substituted

with a chlorine atom at the ortho position and a highly reactive isocyanate functional group (-

NCO) attached to the benzylic carbon. Its molecular formula is C₈H₆ClNO, and it has a

molecular weight of 167.59 g/mol . The reactivity of the isocyanate group makes it a valuable

building block for the synthesis of ureas, carbamates, and other nitrogen-containing

heterocycles.

The molecule's structure logically divides into three key components for spectroscopic analysis:

the ortho-substituted aromatic ring, the methylene (-CH₂-) bridge, and the isocyanate (-NCO)
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terminus. Each of these components will produce characteristic signals in IR, NMR, and Mass

Spectrometry, allowing for unambiguous identification.

Caption: Molecular Structure of 2-Chlorobenzyl Isocyanate

Infrared (IR) Spectroscopy Analysis
Expertise & Experience: Infrared spectroscopy is the most direct method for identifying the

isocyanate functional group. The -N=C=O moiety exhibits a very strong and sharp absorption

band due to its asymmetric stretching vibration. This peak is typically found in a relatively clean

region of the mid-IR spectrum, making it a definitive diagnostic marker. The presence of the

aromatic ring and C-H bonds will also give rise to characteristic, albeit less unique, absorptions.

Predicted IR Data:

Wavenumber (cm⁻¹) Intensity Assignment

~3070-3020 Medium Aromatic C-H Stretch

~2960-2850 Medium Methylene (-CH₂) C-H Stretch

~2275-2250 Strong, Sharp
Isocyanate (-N=C=O)

Asymmetric Stretch

~1600, ~1475 Medium Aromatic C=C Ring Stretch

~750 Strong
C-Cl Stretch / Ortho-

disubstitution Bend

The most critical peak to observe is the intense, sharp signal around 2275 cm⁻¹.[1][2][3] Its

absence would be conclusive evidence that the isocyanate group is not present.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Experience: NMR spectroscopy provides detailed information about the carbon-

hydrogen framework of the molecule. For 2-Chlorobenzyl isocyanate, ¹H NMR will reveal the

electronic environment and connectivity of the aromatic and methylene protons, while ¹³C NMR

will identify each unique carbon atom, including the characteristic isocyanate carbon.
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Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)
The aromatic region will display a complex multiplet pattern due to the ortho-chloro substitution,

which breaks the symmetry of the ring. The methylene protons, being adjacent to the electron-

withdrawing isocyanate group, are expected to appear as a singlet shifted downfield.

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.50-7.20 Multiplet 4H Aromatic Protons

~4.50 Singlet 2H Methylene (-CH₂)

Rationale: The chemical shifts for the aromatic protons are estimated based on data from

similar 2-chlorobenzyl compounds.[4][5][6] The methylene protons are deshielded by the

adjacent nitrogen of the isocyanate group, leading to a downfield shift compared to a simple

alkyl chain.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)
The ¹³C NMR spectrum will be notable for the downfield signal of the isocyanate carbon. The

aromatic region will show six distinct signals due to the lack of symmetry.

Chemical Shift (δ, ppm) Assignment

~135-127 Aromatic Carbons

~125 Isocyanate Carbon (-NCO)

~47 Methylene Carbon (-CH₂)

Rationale: The isocyanate carbon typically appears in the 120-130 ppm range.[7] The

methylene carbon's chemical shift is influenced by the attached electronegative nitrogen.
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Caption: Predicted NMR spectral correlations for the molecule.

Mass Spectrometry (MS) Analysis
Expertise & Experience: Mass spectrometry provides information about the molecular weight

and fragmentation pattern of a molecule. For 2-Chlorobenzyl isocyanate, Electron Ionization

(EI) would likely lead to the observation of the molecular ion and characteristic fragments. The

isotopic signature of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will be a key validation

point, with the molecular ion appearing as two peaks (M⁺ and M+2) separated by 2 Da.

Predicted MS Fragmentation:
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m/z Value Ion Structure Comments

167/169 [C₈H₆ClNO]⁺
Molecular ion (M⁺), showing

the 3:1 Cl isotope pattern.

125/127 [C₇H₆Cl]⁺

Loss of NCO radical; formation

of the stable 2-chlorobenzyl

cation. This is expected to be

the base peak.

90 [C₇H₆]⁺
Loss of Cl from the 2-

chlorobenzyl cation.

Rationale: The fragmentation is predicted based on the stability of the resulting ions. The

formation of the benzylic carbocation is a highly favorable pathway.[8][9]

Experimental Protocols
Trustworthiness: The following protocols are standardized procedures for the acquisition of

high-quality spectroscopic data for small organic molecules like 2-Chlorobenzyl isocyanate.

Synthesis Workflow
A common route to isocyanates is the reaction of a primary amine with phosgene or a

phosgene equivalent like triphosgene.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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